Cas no 1807310-87-7 (5-Cyano-4-hydroxypicolinoyl chloride)
5-Cyano-4-hydroxypicolinoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-4-hydroxypicolinoyl chloride
-
- Inchi: 1S/C7H3ClN2O2/c8-7(12)5-1-6(11)4(2-9)3-10-5/h1,3H,(H,10,11)
- InChI Key: RGZZYYAATNQPGJ-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C(C#N)=CN1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 359
- XLogP3: 0.8
- Topological Polar Surface Area: 70
5-Cyano-4-hydroxypicolinoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008364-250mg |
5-Cyano-4-hydroxypicolinoyl chloride |
1807310-87-7 | 95% | 250mg |
$970.20 | 2023-09-02 | |
| Alichem | A029008364-1g |
5-Cyano-4-hydroxypicolinoyl chloride |
1807310-87-7 | 95% | 1g |
$3010.80 | 2023-09-02 |
5-Cyano-4-hydroxypicolinoyl chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on 5-Cyano-4-hydroxypicolinoyl chloride
Introduction to 5-Cyano-4-hydroxypicolinoyl chloride (CAS No. 1807310-87-7)
5-Cyano-4-hydroxypicolinoyl chloride (CAS No. 1807310-87-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its versatile structural features and potential applications. This compound, characterized by a pyridine core substituted with a cyano group at the 5-position and a hydroxyl group at the 4-position, followed by a chloroacetyl moiety, presents a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.
The pyridine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyano group (-CN) introduces a polarized carbon atom, which can participate in hydrogen bonding or coordinate with metal ions, enhancing the compound's reactivity and binding affinity. Meanwhile, the hydroxyl group (-OH) provides an additional site for further functionalization, enabling the attachment of other pharmacophores or biomolecules through esterification, etherification, or other conjugation strategies.
The terminal chloroacetyl chloride (-COCl) functionality is particularly noteworthy as it serves as a reactive handle for introducing acyl groups into larger molecular frameworks. This reactivity is exploited in peptide coupling reactions, where the chloroacetyl moiety can react with amine groups to form amides, thereby facilitating the synthesis of complex peptidomimetics or protein modifications. Such modifications are increasingly relevant in drug development, particularly in targeted therapies and biologics.
In recent years, 5-Cyano-4-hydroxypicolinoyl chloride has been explored in several cutting-edge research areas. One notable application lies in the development of novel enzyme inhibitors. The compound's ability to mimic natural substrates or modulate enzyme active sites has been leveraged to design inhibitors for therapeutic targets such as kinases and proteases. For instance, studies have demonstrated its utility in generating selective inhibitors for cancer-related enzymes by leveraging its pyridine core for binding interactions and its cyano/hydroxyl groups for fine-tuning pharmacokinetic properties.
Another emerging field where this compound has shown promise is in the realm of bioconjugation technologies. The versatility of the chloroacetyl chloride group allows for seamless integration into biomolecules like antibodies or peptides, enabling the development of conjugated drug candidates with enhanced stability or targeted delivery properties. Recent advancements in antibody-drug conjugates (ADCs) have highlighted the importance of such intermediates in creating next-generation therapeutics that combine high efficacy with improved patient safety profiles.
The structural features of 5-Cyano-4-hydroxypicolinoyl chloride also make it an attractive candidate for material science applications. Specifically, its ability to form coordination complexes with transition metals has been investigated for potential use in catalysis or as building blocks for metal-organic frameworks (MOFs). These materials are of interest due to their tunable porosity and surface properties, which can be exploited in applications ranging from gas storage to separation technologies.
From a synthetic chemistry perspective, 5-Cyano-4-hydroxypicolinoyl chloride serves as a valuable building block for constructing more complex heterocyclic compounds. Its reactivity allows chemists to explore diverse synthetic pathways, including nucleophilic substitution reactions at both the cyano and hydroxyl positions, as well as condensation reactions involving the chloroacetyl moiety. Such synthetic flexibility is crucial for accessing novel molecular architectures that may exhibit unique biological activities.
The pharmaceutical industry has also taken note of this compound's potential. Preclinical studies have begun to explore its utility as a precursor for synthesizing novel small-molecule drugs targeting neurological disorders. The pyridine scaffold's compatibility with central nervous system (CNS) penetration profiles makes it an appealing choice for developing treatments such as neuroprotective agents or antipsychotics. Additionally, its incorporation into prodrug formulations offers a strategy to enhance oral bioavailability while ensuring controlled release at the target site.
Environmental considerations are another important aspect when evaluating compounds like 5-Cyano-4-hydroxypicolinoyl chloride. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Innovations in catalytic methods and flow chemistry are being integrated into production processes to improve sustainability while maintaining high yields and purity standards. These advancements align with broader industry trends toward environmentally conscious manufacturing practices.
Future research directions may focus on expanding the chemical space accessible through derivatives of this compound. By modifying substituents on the pyridine ring or exploring alternative functionalization strategies at the chloroacetyl position, scientists can generate libraries of compounds with tailored properties for drug discovery or material applications. High-throughput screening techniques combined with computational modeling will likely play a pivotal role in identifying promising candidates from these expanded chemical scaffolds.
In conclusion,5-Cyano-4-hydroxypicolinoyl chloride (CAS No. 1807310-87-7) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural attributes enable diverse applications ranging from enzyme inhibition and bioconjugation technologies to advanced materials science solutions. As research continues to uncover new ways to harness its reactivity,this intermediate will undoubtedly remain at forefrontof innovationin both academicand industrialsettings.
1807310-87-7 (5-Cyano-4-hydroxypicolinoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)